Cas no 2680754-61-2 (benzyl N-(2-fluorobutyl)carbamate)

• Product Name: benzyl N-(2-fluorobutyl)carbamate
• CAS No: 2680754-61-2
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5601575
• PubChem ID: 165908225
• Update Time: 2025-05-22

benzyl N-(2-fluorobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680754-61-2
• benzyl N-(2-fluorobutyl)carbamate
• EN300-28274606

• Inchi： 1S/C12H16FNO2/c1-2-11(13)8-14-12(15)16-9-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,15)
• InChI Key： REUXUMIPLDQBER-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-fluorobutyl)carbamate

Benzyl N-(2-Fluorobutyl)Carbamate: A Comprehensive Overview

Benzyl N-(2-fluorobutyl)carbamate, also known by its CAS number 2680754-61-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems and advanced materials. The benzyl group in its structure contributes to its aromatic stability, while the N-(2-fluorobutyl) moiety introduces fluorine, which enhances its electronic properties and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry, particularly in the development of biocompatible materials. Benzyl N-(2-fluorobutyl)carbamate has been explored for its ability to form self-assembled monolayers (SAMs) on various substrates, which is a critical property for applications in nanotechnology and surface engineering. The fluorine atom in the N-(2-fluorobutyl) group plays a pivotal role in modulating the surface energy of the compound, making it highly suitable for use in water-repellent coatings and anti-fouling surfaces.

The synthesis of benzyl N-(2-fluorobutyl)carbamate involves a multi-step process that includes nucleophilic substitution and carbamate formation. Researchers have optimized this process to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of industrial applications. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality, making this approach highly efficient for large-scale production.

In terms of applications, benzyl N-(2-fluorobutyl)carbamate has shown promise in the pharmaceutical industry as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for drug delivery systems, where controlled release mechanisms are crucial. Additionally, the compound has been investigated for its potential use in polymer science, particularly in the development of fluoropolymer-based materials with enhanced thermal stability and mechanical strength.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of benzyl N-(2-fluorobutyl)carbamate with unprecedented accuracy. These studies have revealed that the fluorine atom introduces a dipole moment that significantly influences the compound's interaction with biological systems. This insight has opened new avenues for its application in biochemistry and medicinal chemistry.

Despite its numerous advantages, benzyl N-(2-fluorobutyl)carbamate poses certain challenges in terms of handling and storage due to its sensitivity to environmental factors such as humidity and temperature. Researchers have developed novel encapsulation techniques to address these issues, ensuring that the compound remains stable under various conditions.

In conclusion, benzyl N-(2-fluorobutyl)carbamate (CAS No. 2680754-61-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it a valuable asset in both academic research and industrial settings. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.